2-methoxy-4-(methylsulfanyl)-N-(5-neopentyl-1,3,4-thiadiazol-2-yl)benzamide

• Molecular Formula: C16H21N3O2S2
• Molecular Weight: 351.5 g/mol
• IUPAC Name: N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-2-methoxy-4-methylsulfanylbenzamide
• InChI: InChI=1S/C16H21N3O2S2/c1-16(2,3)9-13-18-19-15(23-13)17-14(20)11-7-6-10(22-5)8-12(11)21-4/h6-8H,9H2,1-5H3,(H,17,19,20)
• InChI Key: DBHNOBQMCSLCEL-UHFFFAOYSA-N
• SMILES: CC(C)(C)CC1=NN=C(S1)NC(=O)C2=C(C=C(C=C2)SC)OC

Description

2-methoxy-4-(methylsulfanyl)-N-(5-neopentyl-1,3,4-thiadiazol-2-yl)benzamide is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in various research fields.

Scientific Research Applications

2-methoxy-4-(methylsulfanyl)-N-(5-neopentyl-1,3,4-thiadiazol-2-yl)benzamide has potential applications in various research fields, including cancer research, neurobiology, and pharmacology. In cancer research, this compound has shown promising results in inhibiting the growth of cancer cells in vitro and in vivo. In neurobiology, it has been found to have neuroprotective effects and may have potential in treating neurodegenerative diseases. In pharmacology, it has been studied for its potential as an anti-inflammatory and analgesic agent.

Mechanism of Action

The mechanism of action of 2-methoxy-4-(methylsulfanyl)-N-(5-neopentyl-1,3,4-thiadiazol-2-yl)benzamide is not fully understood. However, it is believed to exert its effects through the inhibition of certain enzymes and signaling pathways involved in cell growth, inflammation, and apoptosis.
Biochemical and Physiological Effects:
2-methoxy-4-(methylsulfanyl)-N-(5-neopentyl-1,3,4-thiadiazol-2-yl)benzamide has been found to have various biochemical and physiological effects. In cancer cells, it has been shown to induce apoptosis and inhibit cell growth. In neurobiology, it has been found to have neuroprotective effects and may improve cognitive function. In pharmacology, it has been studied for its potential anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-methoxy-4-(methylsulfanyl)-N-(5-neopentyl-1,3,4-thiadiazol-2-yl)benzamide in lab experiments is its potential as a novel compound with multiple applications. However, one limitation is that its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for research related to 2-methoxy-4-(methylsulfanyl)-N-(5-neopentyl-1,3,4-thiadiazol-2-yl)benzamide. One potential direction is to further investigate its mechanism of action to better understand its effects on cellular processes. Another direction is to explore its potential as a therapeutic agent in various diseases, including cancer and neurodegenerative diseases. Additionally, research can be conducted to optimize the synthesis method and improve the compound's pharmacological properties.

Synthesis Methods

The synthesis of 2-methoxy-4-(methylsulfanyl)-N-(5-neopentyl-1,3,4-thiadiazol-2-yl)benzamide involves the reaction of 2-methoxy-4-(methylsulfanyl)benzoic acid with neopentylamine and thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 5-amino-1,3,4-thiadiazole-2-thiol to obtain the final product.